Cas no 1393584-35-4 (4-Fluoro-6-(trifluoromethyl)pyridine-2-carboxylic acid)

• Product Name: 4-Fluoro-6-(trifluoromethyl)pyridine-2-carboxylic acid
• CAS No: 1393584-35-4
• MF: C₇H₃F₄NO₂
• MW: 209.09783577919
• MDL: MFCD22545204
• CID: 4802324
• Update Time: 2025-06-12

4-Fluoro-6-(trifluoromethyl)pyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• AB79364
• 4-Fluoro-6-(trifluoromethyl)picolinic acid
• 4-FLUORO-6-(TRIFLUOROMETHYL)PYRIDINE-2-CARBOXYLIC ACID
• 4-Fluoro-6-trifluoromethyl-pyridine-2-carboxylic acid
• 4-Fluoro-6-(trifluoromethyl)pyridine-2-carboxylic acid

• MDL： MFCD22545204
• Inchi： 1S/C7H3F4NO2/c8-3-1-4(6(13)14)12-5(2-3)7(9,10)11/h1-2H,(H,13,14)
• InChI Key： OCFWWMPXRSTCBN-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C=C(C(=O)O)N=1)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 230
• XLogP3: 1.7
• Topological Polar Surface Area: 50.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 4-Fluoro-6-(trifluoromethyl)pyridine-2-carboxylic acid

Research Briefing on 4-Fluoro-6-(trifluoromethyl)pyridine-2-carboxylic acid (CAS: 1393584-35-4): Recent Advances and Applications

4-Fluoro-6-(trifluoromethyl)pyridine-2-carboxylic acid (CAS: 1393584-35-4) is a fluorinated pyridine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique trifluoromethyl and fluorine substituents, serves as a versatile building block in medicinal chemistry, particularly in the design of novel bioactive molecules. Recent studies have highlighted its potential as a key intermediate in the synthesis of pharmaceuticals targeting various diseases, including cancer, infectious diseases, and neurological disorders.

A recent study published in the Journal of Medicinal Chemistry explored the role of 4-Fluoro-6-(trifluoromethyl)pyridine-2-carboxylic acid in the development of kinase inhibitors. The research demonstrated that the compound's structural features enhance binding affinity and selectivity towards specific kinase targets, making it a promising scaffold for anticancer drug design. The study utilized molecular docking and in vitro assays to validate the compound's efficacy, revealing significant inhibitory activity against several cancer cell lines.

Another notable application of this compound was reported in a 2023 study focusing on antimicrobial agents. Researchers synthesized a series of derivatives using 4-Fluoro-6-(trifluoromethyl)pyridine-2-carboxylic acid as a core structure and evaluated their activity against drug-resistant bacterial strains. The results indicated potent antibacterial effects, particularly against Gram-positive pathogens, suggesting its potential as a lead compound for next-generation antibiotics.

In addition to its therapeutic applications, 4-Fluoro-6-(trifluoromethyl)pyridine-2-carboxylic acid has also been investigated for its utility in agrochemicals. A recent patent application disclosed its incorporation into novel herbicides, where its fluorinated pyridine moiety contributes to enhanced herbicidal activity and environmental stability. This dual applicability in pharmaceuticals and agrochemicals underscores the compound's broad utility in chemical biology.

Despite these advancements, challenges remain in optimizing the synthesis and scalability of 4-Fluoro-6-(trifluoromethyl)pyridine-2-carboxylic acid. Recent efforts have focused on developing more efficient catalytic methods to reduce production costs and improve yield. A 2024 study published in Organic Process Research & Development highlighted a novel catalytic system that achieved a 90% yield, marking a significant step forward in the compound's industrial application.

In conclusion, 4-Fluoro-6-(trifluoromethyl)pyridine-2-carboxylic acid (CAS: 1393584-35-4) continues to be a focal point in chemical and pharmaceutical research due to its structural versatility and biological relevance. Ongoing studies aim to further explore its potential in drug discovery and other industrial applications, positioning it as a critical component in the future of medicinal chemistry.